Cas no 392255-81-1 (5-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• CAS No: 392255-81-1
• MF: C₁₉H₁₅ClN₄O₄S
• MW: 430.864801645279
• CID: 6447515
• Update Time: 2025-10-05

5-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• 5-chloro-N-(2-(4-methoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide
• Benzamide, 5-chloro-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2-nitro-

• Inchi： 1S/C19H15ClN4O4S/c1-28-13-5-3-12(4-6-13)23-18(15-9-29-10-16(15)22-23)21-19(25)14-8-11(20)2-7-17(14)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： RDBOGSAPFYJIMY-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 579.0±50.0 °C(Predicted)
• pka: 10.92±0.20(Predicted)

Additional information on 5-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide

5-Chloro-N-(2-(4-Methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide: A Comprehensive Overview

The compound with CAS No. 392255-81-1, known as 5-chloro-N-(2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide core substituted with a 5-chloro group and a nitro group at the 2-position. The molecule also features a thienopyrazole moiety attached via an N-linkage, which introduces unique electronic and steric properties.

Recent studies have highlighted the potential of thienopyrazole derivatives in various applications, particularly in the development of novel pharmaceutical agents. The presence of the thienopyrazole ring system in this compound is notable due to its ability to act as a bioisostere for other heterocyclic systems, thereby enhancing its pharmacokinetic properties. Additionally, the methoxyphenyl group attached to the thienopyrazole ring contributes to increased lipophilicity and improved solubility in biological systems.

The synthesis of 5-chloro-N-(2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide involves a multi-step process that typically begins with the preparation of the thienopyrazole precursor. This precursor is then subjected to nucleophilic substitution or coupling reactions to introduce the benzamide moiety. The introduction of the chlorine and nitro groups is carefully controlled to ensure optimal regioselectivity and yield. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to streamline this process and improve efficiency.

From a structural standpoint, the molecule exhibits a high degree of functional group diversity. The benzamide group serves as a versatile platform for further modification, enabling the exploration of various substituents that could enhance its bioactivity. The nitro group, being an electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the molecule. This modulation is essential for tuning its reactivity in both chemical and biological systems.

Recent research has focused on evaluating the biological activity of this compound. In vitro assays have demonstrated that it exhibits potent inhibitory activity against several enzymes implicated in inflammatory and neurodegenerative diseases. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes without inducing significant cytotoxicity. Furthermore, preliminary pharmacokinetic studies indicate that it has favorable absorption profiles and moderate plasma stability.

The structural versatility of 5-chloro-N-(2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide makes it an attractive candidate for further exploration in drug discovery programs. Its ability to interact with multiple molecular targets suggests potential applications in treating complex diseases such as cancer and cardiovascular disorders. Ongoing research is also investigating its role as a scaffold for developing new classes of antibiotics targeting multidrug-resistant pathogens.

In conclusion, 5-chloro-N-(2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure and promising biological properties position it as a valuable tool for addressing unmet therapeutic needs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.